Cas no 955020-33-4 (1-Ethyl-1H-pyrazole)

1-Ethyl-1H-pyrazole is a heterocyclic organic compound featuring a pyrazole ring substituted with an ethyl group at the 1-position. This structure imparts versatility in synthetic applications, particularly as a building block in pharmaceuticals, agrochemicals, and coordination chemistry. Its nitrogen-rich framework facilitates chelation with metal ions, making it useful in catalyst design and material science. The ethyl group enhances solubility in organic solvents, improving reactivity in various transformations. With stability under standard conditions and compatibility with diverse reaction conditions, 1-Ethyl-1H-pyrazole serves as a reliable intermediate for constructing complex molecular architectures. Its well-defined reactivity profile ensures reproducibility in research and industrial processes.

1-Ethyl-1H-pyrazole structure

Product Name:1-Ethyl-1H-pyrazole

CAS No:955020-33-4

MF:C₆H₅BFNO₄

MW:184.917605161667

CID:2819055

Update Time:2025-05-27

1-Ethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- (3-FLUORO-5-NITROPHENYL)BORONIC ACID
- 3-Fluoro-5-nitrophenylboronic acid
- AB77927
- 1-Ethyl-1H-pyrazole
- Inchi： 1S/C6H5BFNO4/c8-5-1-4(7(10)11)2-6(3-5)9(12)13/h1-3,10-11H
- InChI Key： BSYOLGWHMRXCDU-UHFFFAOYSA-N
- SMILES： FC1C=C(C=C(B(O)O)C=1)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 198
Topological Polar Surface Area: 86.3

1-Ethyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	E940088-10mg	1-Ethyl-1H-pyrazole	955020-33-4	10mg	$ 50.00	2022-06-05
TRC	E940088-50mg	1-Ethyl-1H-pyrazole	955020-33-4	50mg	$ 185.00	2022-06-05
TRC	E940088-100mg	1-Ethyl-1H-pyrazole	955020-33-4	100mg	$ 275.00	2022-06-05
Enamine	EN300-7416234-0.05g	(3-fluoro-5-nitrophenyl)boronic acid	955020-33-4	0.05g	$491.0	2023-07-06
Enamine	EN300-7416234-0.1g	(3-fluoro-5-nitrophenyl)boronic acid	955020-33-4	0.1g	$515.0	2023-07-06
Enamine	EN300-7416234-0.25g	(3-fluoro-5-nitrophenyl)boronic acid	955020-33-4	0.25g	$538.0	2023-07-06
Enamine	EN300-7416234-0.5g	(3-fluoro-5-nitrophenyl)boronic acid	955020-33-4	0.5g	$561.0	2023-07-06
Enamine	EN300-7416234-1.0g	(3-fluoro-5-nitrophenyl)boronic acid	955020-33-4	1.0g	$584.0	2023-07-06
Enamine	EN300-7416234-2.5g	(3-fluoro-5-nitrophenyl)boronic acid	955020-33-4	2.5g	$1147.0	2023-07-06
Enamine	EN300-7416234-5.0g	(3-fluoro-5-nitrophenyl)boronic acid	955020-33-4	5.0g	$1695.0	2023-07-06